Cas no 1805343-98-9 (Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate)

Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate is a brominated and difluoromethyl-substituted pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of both bromomethyl and difluoromethyl groups enhances its reactivity, making it a versatile intermediate for cross-coupling reactions and further functionalization. The ester moiety provides additional flexibility for derivatization, while the electron-withdrawing substituents influence the electronic properties of the pyridine ring, facilitating selective transformations. This compound is particularly valuable in the development of bioactive molecules, where precise halogenation and fluorination are critical for optimizing potency and metabolic stability. Its well-defined structure ensures consistent performance in synthetic applications.
Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate structure
1805343-98-9 structure
Product Name:Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate
CAS No:1805343-98-9
MF:C9H7Br2F2NO2
MW:358.962188005447
CID:4863899
Update Time:2025-05-20

Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate
    • Inchi: 1S/C9H7Br2F2NO2/c1-16-9(15)7-5(3-10)4(8(12)13)2-6(11)14-7/h2,8H,3H2,1H3
    • InChI Key: TYSUMMSCESOHSO-UHFFFAOYSA-N
    • SMILES: BrCC1C(C(=O)OC)=NC(=CC=1C(F)F)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 256
  • XLogP3: 3.2
  • Topological Polar Surface Area: 39.2

Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029056775-1g
Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate
1805343-98-9 97%
1g
$1,460.20 2022-04-01

Additional information on Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate

Research Briefing on Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate (CAS: 1805343-98-9)

Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate (CAS: 1805343-98-9) is a highly specialized chemical compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique pyridine core and multiple functional groups, serves as a critical intermediate in the synthesis of novel pharmaceutical agents. Recent studies have explored its potential applications in the development of kinase inhibitors, antiviral agents, and other therapeutic modalities.

The structural features of Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate make it particularly valuable for medicinal chemists. The presence of bromine atoms at the 6- and 3-positions, along with a difluoromethyl group at the 4-position, provides multiple sites for further functionalization. This versatility allows researchers to tailor the compound for specific biological targets, such as enzymes or receptors involved in disease pathways.

Recent research has focused on optimizing the synthetic routes for Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This advancement not only enhances the accessibility of the compound but also reduces production costs, making it more feasible for large-scale pharmaceutical applications.

In addition to its synthetic utility, Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate has shown promising biological activity in preclinical studies. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects against certain cancer-associated kinases. These findings suggest its potential as a scaffold for developing targeted cancer therapies.

Despite its promise, challenges remain in the application of Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate. Issues such as stability under physiological conditions and potential toxicity profiles need to be addressed in future research. Ongoing studies are exploring modifications to the core structure to enhance its pharmacokinetic properties and reduce off-target effects.

In conclusion, Methyl 6-bromo-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-carboxylate (CAS: 1805343-98-9) represents a valuable tool in modern drug discovery. Its unique chemical properties and versatility make it a focal point for researchers aiming to develop next-generation therapeutics. Continued investigation into its synthetic pathways and biological applications will likely yield further breakthroughs in the coming years.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd